Cas no 941921-65-9 (2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide)
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide
- 4-Thiazoleacetamide, 2-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-N-[(4-fluorophenyl)methyl]-
-
- Inchi: 1S/C20H17F2N3O2S2/c21-14-3-1-13(2-4-14)10-23-18(26)9-17-11-28-20(25-17)29-12-19(27)24-16-7-5-15(22)6-8-16/h1-8,11H,9-10,12H2,(H,23,26)(H,24,27)
- InChI Key: XAPDSVVYVSPXRU-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NCC2=CC=C(F)C=C2)=O)N=C1SCC(NC1=CC=C(F)C=C1)=O
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- pka: 12.01±0.70(Predicted)
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2335-0634-2μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-5μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-10μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-20μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-1mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-2mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-3mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-4mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-5mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0634-10mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide |
941921-65-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide
Research Briefing on 941921-65-9 and 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide
The compound 941921-65-9, also known as 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of 941921-65-9, which include a thiazole ring and fluorophenyl groups. These structural elements contribute to its ability to interact with specific biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, ensuring its suitability for further pharmacological evaluation.
In vitro and in vivo studies have demonstrated promising results for 941921-65-9, particularly in the areas of anti-inflammatory and anticancer activity. The compound has shown efficacy in inhibiting key signaling pathways involved in cell proliferation and inflammation, making it a potential candidate for the development of novel therapeutics. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its clinical potential.
One of the most notable findings is the compound's ability to selectively target certain enzymes, such as kinases, which are often implicated in various diseases. This selectivity reduces the likelihood of off-target effects, a common challenge in drug development. Furthermore, preliminary toxicity studies suggest that 941921-65-9 has a favorable safety profile, although further investigations are required to confirm these findings.
Despite these promising results, several challenges remain. The scalability of the synthesis process and the need for more comprehensive preclinical studies are critical areas that require attention. Researchers are also exploring the potential for structural modifications to enhance the compound's efficacy and reduce any adverse effects.
In conclusion, 941921-65-9 represents a promising avenue for future research in chemical biology and drug development. Its unique structural and functional properties make it a valuable candidate for further investigation, with the potential to address unmet medical needs in various therapeutic areas. Continued research and collaboration across disciplines will be essential to fully realize its potential.
941921-65-9 (2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-fluorophenyl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)